Cas no 185991-07-5 (AMD 3465 hexahydrobromide)

• Product Name: AMD 3465 hexahydrobromide
• CAS No: 185991-07-5
• MF: C₂₄H₄₄Br₆N₆
• MW: 896.07036113739
• MDL: MFCD20926342
• CID: 1060170
• PubChem ID: 9897616
• Update Time: 2025-08-04

AMD 3465 hexahydrobromide Chemical and Physical Properties

Names and Identifiers

• AMD 3465
• AMD 3465 (hydrobromide)
• AMD 3465 hexahydrobromide
• AMD-3465
• N-[[4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl]methyl]-2-Pyridinemethanamine hexahydrobromide
• AMD-3465 hexahydrobromide
• GENZ644494 hexahydrobromide
• GENZ-644494 hexahydrobromide
• GENZ-644494
• AMD 3465 (*Hexahydrobromide*)
• AMD3465 R10406hexahydrobromide
• 1-(2-Pyridinyl)-N-[4-(1,4,8,11-tetraazacyclotetradecan-1-ylMethyl)benzyl]MethanaMine
• 185991-07-5
• s2879
• MS-31668
• 185991-07-5, 185991-24-6 (free base)
• N-[[4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl]methyl]-2-pyridinemethanamine Hydrobromide; AMD 3465; GENZ 644494
• AMD 3465 (Hexahydrobromide)
• n-((4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl)methyl)-2-pyridinemethanamine hexahydrobromide
• N-[(4-[1,4,8,11-tetraazacyclotetradec-1-ylmethyl]phenyl)methyl]-2-pyridinemethanamine hexahydrobromide
• (PYRIDIN-2-YLMETHYL)({[4-(1,4,8,11-TETRAAZACYCLOTETRADECAN-1-YLMETHYL)PHENYL]METHYL})AMINE HEXAHYDROBROMIDE
• CCG-270562
• HY-15971
• AMD3465 hexahydrobromide
• GENZ-644494 (hexahydrobromide)
• J-011934
• AKOS024458016
• n-((4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl)methyl)-2-pyridinemethanamine 6hbr
• N-(4-((1,4,8,11-Tetraazacyclotetradecan-1-yl)methyl)benzyl)-1-(pyridin-2-yl)methanamine hexahydrobromide
• AMD 3465 HEXAHBR
• MFCD20926342
• DA-70755
• A11491
• AMD3465 6HBr
• AMD3465?

• MDL： MFCD20926342
• Inchi： 1S/C24H38N6.6BrH/c1-2-13-29-24(5-1)20-28-19-22-6-8-23(9-7-22)21-30-17-4-12-26-15-14-25-10-3-11-27-16-18-30;;;;;;/h1-2,5-9,13,25-28H,3-4,10-12,14-21H2;6*1H
• InChI Key： ARHBIBDGWDRBJH-UHFFFAOYSA-N
• SMILES： Br.Br.Br.Br.Br.Br.N1(CC2C=CC(CNCC3C=CC=CN=3)=CC=2)CCNCCCNCCNCCC1

Computed Properties

• Exact Mass: 410.31614
• Monoisotopic Mass: 889.87277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25

AMD 3465 hexahydrobromide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on AMD 3465 hexahydrobromide

AMD 3465 Hexahydrobromide: A Comprehensive Overview

AMD 3465 Hexahydrobromide, also known by its CAS number 185991-07-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials development. Recent studies have highlighted its role in the synthesis of novel polymers and its ability to act as a versatile building block in organic synthesis.

The chemical structure of AMD 3465 Hexahydrobromide consists of a hexahydrobromide moiety attached to a central carbon framework. This arrangement imparts the compound with exceptional stability and reactivity, making it a valuable precursor in various chemical reactions. Researchers have explored its use in the formation of high-performance polymers, where its ability to undergo controlled polymerization has been extensively documented.

One of the most notable advancements involving AMD 3465 Hexahydrobromide is its application in the development of biodegradable materials. Recent studies have demonstrated that polymers derived from this compound exhibit excellent biocompatibility and degradation properties, making them ideal for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds. These findings underscore the potential of AMD 3465 Hexahydrobromide in addressing pressing challenges in the field of regenerative medicine.

In addition to its role in materials science, AMD 3465 Hexahydrobromide has also been investigated for its potential in catalytic processes. Its ability to act as a catalyst in organic reactions has been explored, with recent research highlighting its efficiency in promoting enantioselective syntheses. This property positions it as a promising tool for the development of asymmetric catalysis techniques, which are critical for the production of chiral pharmaceuticals.

The synthesis of AMD 3465 Hexahydrobromide involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic protocols to enhance yield and purity, ensuring that the compound can be produced on a large scale for industrial applications. These advancements have significantly contributed to the scalability of AMD 3465 Hexahydrobromide production, making it more accessible for various research and commercial purposes.

Another area where AMD 3465 Hexahydrobromide has shown promise is in energy storage technologies. Recent studies have explored its use as an electrolyte additive in lithium-ion batteries, where it has demonstrated the ability to improve battery performance and cycle life. This application highlights the versatility of AMD 3465 Hexahydrobromide and its potential to contribute to the development of next-generation energy storage solutions.

Furthermore, AMD 3465 Hexahydrobromide has been studied for its environmental impact. Researchers have investigated its biodegradation pathways and toxicity profiles, providing valuable insights into its safety and sustainability. These studies have shown that AMD 3465 Hexahydrobromide exhibits low toxicity and is readily biodegradable under aerobic conditions, making it an eco-friendly choice for various industrial applications.

In conclusion, AMD 3465 Hexahydrobromide (CAS No: 185991-07-5) is a compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative materials and technologies. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in shaping future advancements in chemistry and materials science.